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Compound of Interest

Compound Name: Tris(hydroxypropyl)phosphine

Cat. No.: B1588583 Get Quote

Technical Support Center:
Tris(hydroxypropyl)phosphine (THP)
This technical support center provides troubleshooting guides and frequently asked questions

regarding the stability and long-term storage of Tris(hydroxypropyl)phosphine (THP)

solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for

Tris(hydroxypropyl)phosphine (THP)?

For optimal stability, solid THP and its solutions should be stored at 2°C - 8°C in a tightly sealed

container, protected from light and moisture.[1][2][3] The storage area should be dry, cool, and

well-ventilated.[1] While THP is known for its relative stability to air oxidation compared to other

reducing agents, minimizing exposure to air by using degassed solvents and storing under an

inert atmosphere (e.g., argon or nitrogen) is a best practice for extending shelf life, especially

for solutions.[2][4]

Q2: How does the stability of THP in aqueous solutions compare to other common reducing

agents like DTT and TCEP?
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THP exhibits significantly greater stability in aqueous solutions, especially at neutral to slightly

alkaline pH, compared to dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP).[5] At a

physiological pH of 8.0, aqueous solutions of THP are exceptionally stable, showing only about

10% oxidation after 72 hours at room temperature.[5] In contrast, DTT has a half-life of

approximately 4 hours under the same conditions.[5]

Q3: What is the primary degradation pathway for THP during storage?

The primary degradation pathway for THP in the presence of oxygen is oxidation to its

corresponding phosphine oxide, Tris(hydroxypropyl)phosphine oxide (THPPO). This process

is irreversible and results in a loss of the compound's reductive capacity.
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Experiment Failing:
Loss of Reductive Activity?

Verify THP solution
storage (2-8°C, dark)?

Prepare Fresh
THP Solution

No / Unsure

Assay involves NAD(P)+?

Yes

Rerun Experiment

Problem Resolved

No
Run 'No Enzyme' Control.

Absorbance increase at ~334nm?

Yes

No

Interference Confirmed:
THP-NAD(P)+ Adduct Formation

Yes

Consider Alternative
Reducing Agent (e.g., DTT)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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